Cas no 1781081-28-4 ((3-ethoxyoxolan-3-yl)methyl(methyl)amine)

(3-ethoxyoxolan-3-yl)methyl(methyl)amine structure
1781081-28-4 structure
Product Name:(3-ethoxyoxolan-3-yl)methyl(methyl)amine
CAS No:1781081-28-4
MF:C8H17NO2
MW:159.2260825634
CID:5738703
PubChem ID:105431249
Update Time:2023-11-24

(3-ethoxyoxolan-3-yl)methyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

    • 1781081-28-4
    • EN300-1143978
    • [(3-Ethoxyoxolan-3-yl)methyl](methyl)amine
    • 1-(3-ethoxyoxolan-3-yl)-N-methylmethanamine
    • 3-Furanmethanamine, 3-ethoxytetrahydro-N-methyl-
    • (3-ethoxyoxolan-3-yl)methyl(methyl)amine
    • Inchi: 1S/C8H17NO2/c1-3-11-8(6-9-2)4-5-10-7-8/h9H,3-7H2,1-2H3
    • InChI Key: MDZSHXHDKFLWOP-UHFFFAOYSA-N
    • SMILES: O1CCC(CNC)(C1)OCC

Computed Properties

  • Exact Mass: 159.125928785g/mol
  • Monoisotopic Mass: 159.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 119
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 30.5Ų

Experimental Properties

  • Density: 0.97±0.1 g/cm3(Predicted)
  • Boiling Point: 207.3±20.0 °C(Predicted)
  • pka: 10.22±0.10(Predicted)

(3-ethoxyoxolan-3-yl)methyl(methyl)amine Pricemore >>

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